Cas no 2227903-05-9 ((1R)-1-2-(dimethylamino)-3,4-difluorophenylethan-1-ol)

(1R)-1-[2-(Dimethylamino)-3,4-difluorophenyl]ethan-1-ol is a chiral aromatic alcohol featuring a dimethylamino and difluoro substitution pattern on the phenyl ring. The stereospecific (R)-configuration at the hydroxy-bearing carbon enhances its utility in asymmetric synthesis and pharmaceutical applications. The electron-donating dimethylamino group and electron-withdrawing difluoro substituents create a unique electronic profile, influencing reactivity and binding interactions. This compound serves as a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of CNS-active agents or fluorinated pharmaceuticals. Its structural features enable precise control over stereochemistry and regioselectivity in further derivatization. The fluorine atoms improve metabolic stability and lipophilicity, while the chiral center allows for enantioselective transformations.
(1R)-1-2-(dimethylamino)-3,4-difluorophenylethan-1-ol structure
2227903-05-9 structure
Product Name:(1R)-1-2-(dimethylamino)-3,4-difluorophenylethan-1-ol
CAS No:2227903-05-9
MF:C10H13F2NO
MW:201.213129758835
CID:6369185
PubChem ID:165700657
Update Time:2025-10-30

(1R)-1-2-(dimethylamino)-3,4-difluorophenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-2-(dimethylamino)-3,4-difluorophenylethan-1-ol
    • 2227903-05-9
    • EN300-1734400
    • (1R)-1-[2-(dimethylamino)-3,4-difluorophenyl]ethan-1-ol
    • Inchi: 1S/C10H13F2NO/c1-6(14)7-4-5-8(11)9(12)10(7)13(2)3/h4-6,14H,1-3H3/t6-/m1/s1
    • InChI Key: XPSSEULOJTYGMW-ZCFIWIBFSA-N
    • SMILES: FC1=C(C=CC([C@@H](C)O)=C1N(C)C)F

Computed Properties

  • Exact Mass: 201.09652036g/mol
  • Monoisotopic Mass: 201.09652036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 23.5Ų

(1R)-1-2-(dimethylamino)-3,4-difluorophenylethan-1-ol Pricemore >>

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(1R)-1-2-(dimethylamino)-3,4-difluorophenylethan-1-ol Related Literature

Additional information on (1R)-1-2-(dimethylamino)-3,4-difluorophenylethan-1-ol

Comprehensive Overview of (1R)-1-[2-(Dimethylamino)-3,4-difluorophenyl]ethan-1-ol (CAS No. 2227903-05-9)

(1R)-1-[2-(Dimethylamino)-3,4-difluorophenyl]ethan-1-ol (CAS No. 2227903-05-9) is a chiral compound with significant potential in pharmaceutical and chemical research. Its unique structural features, including the dimethylamino and difluorophenyl groups, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for optimizing biological activity and minimizing side effects in therapeutic applications.

The compound's chiral center at the (1R) position is a key focus for synthetic chemists, as enantiopure compounds often exhibit superior efficacy compared to racemic mixtures. This aligns with current trends in precision medicine, where enantioselective synthesis and chiral resolution techniques are gaining traction. The presence of fluorine atoms further enhances its relevance, as fluorinated compounds are known for their metabolic stability and bioavailability—properties highly sought after in modern drug design.

In recent years, the demand for fluorinated pharmaceuticals has surged, driven by their ability to improve drug potency and pharmacokinetics. (1R)-1-[2-(Dimethylamino)-3,4-difluorophenyl]ethan-1-ol fits into this niche, with potential applications in central nervous system (CNS) therapeutics and enzyme inhibition. Its difluorophenyl moiety, in particular, is a common motif in FDA-approved drugs, underscoring its importance in medicinal chemistry.

From a synthetic perspective, the compound's dimethylamino group offers versatility for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is crucial for addressing challenges in structure-activity relationship (SAR) studies, a hot topic in drug development. Researchers are also exploring its use in asymmetric catalysis, where chiral auxiliaries and ligands play a pivotal role in achieving high enantioselectivity.

The growing interest in green chemistry and sustainable synthesis has further highlighted the importance of compounds like (1R)-1-[2-(Dimethylamino)-3,4-difluorophenyl]ethan-1-ol. Innovations in catalytic methods and solvent-free reactions are being applied to its production, reducing environmental impact while maintaining high yields. This aligns with global efforts to minimize waste and energy consumption in chemical manufacturing.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring purity and confirming its stereochemical configuration. These methods are frequently discussed in academic and industrial forums, reflecting their centrality in modern chemical analysis. The compound's CAS No. 2227903-05-9 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

In summary, (1R)-1-[2-(Dimethylamino)-3,4-difluorophenyl]ethan-1-ol represents a promising candidate for advancing pharmaceutical research. Its structural complexity, combined with the rising demand for fluorinated and chiral compounds, positions it at the forefront of innovative drug development. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical needs and improving therapeutic outcomes.

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